N-(5-chloro-2,4-dimethoxyphenyl)-5-methyl-4-phenyl-3-thiophenecarboxamide

• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-5-methyl-4-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C20H18ClNO3S/c1-12-19(13-7-5-4-6-8-13)14(11-26-12)20(23)22-16-9-15(21)17(24-2)10-18(16)25-3/h4-11H,1-3H3,(H,22,23)
• InChI Key: BEVAXHZLCCAALS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CS1)C(=O)NC2=CC(=C(C=C2OC)OC)Cl)C3=CC=CC=C3
• Molecular Formula: C20H18ClNO3S
• Molecular Weight: 387.9 g/mol

Description

N-(5-chloro-2,4-dimethoxyphenyl)-5-methyl-4-phenyl-3-thiophenecarboxamide is a synthetic organic compound that belongs to the class of thiophene carboxamides This compound is characterized by the presence of a thiophene ring, a phenyl group, and a carboxamide functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-chloro-2,4-dimethoxyphenyl)-5-methyl-4-phenyl-3-thiophenecarboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Thiophene Ring: The thiophene ring can be synthesized through the reaction of appropriate precursors under specific conditions, such as the use of sulfur and a base.

Introduction of the Phenyl Group: The phenyl group can be introduced via a Suzuki-Miyaura coupling reaction, which involves the use of a palladium catalyst and boronic acid derivatives.

Formation of the Carboxamide Group: The carboxamide group can be formed through the reaction of an amine with a carboxylic acid derivative, such as an acid chloride or an ester.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(5-chloro-2,4-dimethoxyphenyl)-5-methyl-4-phenyl-3-thiophenecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, particularly at the chloro and methoxy positions, using nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with new functional groups.

Scientific Research Applications

N-(5-chloro-2,4-dimethoxyphenyl)-5-methyl-4-phenyl-3-thiophenecarboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(5-chloro-2,4-dimethoxyphenyl)-5-methyl-4-phenyl-3-thiophenecarboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological pathways. The compound’s effects are mediated through binding to these targets, leading to modulation of their activity and subsequent biological responses .

Comparison with Similar Compounds

Similar Compounds

• N-(5-chloro-2,4-dimethoxyphenyl)-4-ethoxybenzamide
• N-(5-chloro-2,4-dimethoxyphenyl)-2-nitrobenzamide

Uniqueness

N-(5-chloro-2,4-dimethoxyphenyl)-5-methyl-4-phenyl-3-thiophenecarboxamide is unique due to the presence of the thiophene ring, which imparts distinct electronic and steric properties.